2,4-Dichloronicotinaldehyde
Overview
Description
2,4-Dichloronicotinaldehyde is a chemical compound with the molecular formula C6H3Cl2NO . It has a molecular weight of 176.00 g/mol . It is also known by other names such as 2,4-dichloropyridine-3-carboxaldehyde, 2,4-dichloropyridine-3-carbaldehyde, and 2,4-dichloro-3-pyridinecarboxaldehyde .
Molecular Structure Analysis
The molecular structure of 2,4-Dichloronicotinaldehyde includes two chlorine atoms, one nitrogen atom, and one oxygen atom . The InChI representation of the molecule is InChI=1S/C6H3Cl2NO/c7-5-1-2-9-6 (8)4 (5)3-10/h1-3H
. The Canonical SMILES representation is C1=CN=C (C (=C1Cl)C=O)Cl
.
Physical And Chemical Properties Analysis
2,4-Dichloronicotinaldehyde has a molecular weight of 176.00 g/mol . It has a computed XLogP3-AA value of 1.9, which is a measure of its lipophilicity . It has no hydrogen bond donors, two hydrogen bond acceptors, and one rotatable bond . Its exact mass and monoisotopic mass are both 174.9591691 g/mol . It has a topological polar surface area of 30 Ų .
Scientific Research Applications
Use in Citrus Plant Growth Regulation
- Application Summary : 2,4-D may also be used to regulate the growth of citrus plants .
- Methods : 2,4-D is applied to citrus plants as a growth regulator. The specific method of application can vary depending on the specific plant and the specific product formulation .
- Results : The use of 2,4-D has been effective in regulating the growth of citrus plants, which can improve the health and yield of the plants .
Use in Weed and Feed Products
- Application Summary : 2,4-D is used in most “weed and feed” products .
- Methods : 2,4-D is applied to crops as a part of “weed and feed” products. These products provide nutrients to the crops while also controlling weeds .
- Results : The use of 2,4-D in “weed and feed” products has been effective in controlling weeds while also promoting the growth of crops .
Use in Soybean, Corn, Sugarcane, and Wheat Fields
- Application Summary : 2,4-D is used widely in agriculture in soybean, corn, sugarcane, and wheat fields .
- Methods : 2,4-D is applied to these crops as a pesticide. The specific method of application can vary depending on the crop and the specific product formulation .
- Results : The use of 2,4-D has been effective in controlling broadleaf weeds, which can increase crop yield .
Use in a Variety of Field, Fruit and Vegetable Crops
- Application Summary : 2,4-D is used in a variety of field, fruit and vegetable crops .
- Methods : 2,4-D is applied to these crops as a pesticide. The specific method of application can vary depending on the crop and the specific product formulation .
- Results : The use of 2,4-D has been effective in controlling broadleaf weeds, which can increase crop yield .
Use in Rights-of-Way
- Application Summary : 2,4-D is used in rights-of-way for weed control .
- Methods : 2,4-D is applied to these areas as a herbicide. The specific method of application can vary depending on the specific right-of-way and the specific product formulation .
- Results : The use of 2,4-D has been effective in controlling weeds, which can improve the maintenance and safety of rights-of-way .
Safety And Hazards
properties
IUPAC Name |
2,4-dichloropyridine-3-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Cl2NO/c7-5-1-2-9-6(8)4(5)3-10/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWBHJHIZHNTJLA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1Cl)C=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00567608 | |
Record name | 2,4-Dichloropyridine-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00567608 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Dichloronicotinaldehyde | |
CAS RN |
134031-24-6 | |
Record name | 2,4-Dichloropyridine-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00567608 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-Dichloro-3-pyridinecarboxaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.